Cas no 5441-49-6 ( )

  structure
  structure
Product Name: 
CAS No:5441-49-6
MF:C18H32ClN5
MW:353.93318271637
CID:941141
PubChem ID:54602493
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-dodecyl-1-methylpyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
    • DTXSID70713372
    • N-Dodecyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
    • 5441-49-6
    • NSC-21110
    • NSC21110
    •  
    • Inchi: 1S/C18H31N5.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-19-17-16-14-22-23(2)18(16)21-15-20-17;/h14-15H,3-13H2,1-2H3,(H,19,20,21);1H
    • InChI Key: NDNYVDQPBVKCMN-UHFFFAOYSA-N
    • SMILES: Cl.N(C1=C2C=NN(C)C2=NC=N1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 317.25823
  • Monoisotopic Mass: 353.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 299
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2

Experimental Properties

  • Density: 1.08
  • Boiling Point: 466.9°C at 760 mmHg
  • Flash Point: 236.2°C
  • Refractive Index: 1.57
  • PSA: 55.63

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